Cas no 2411295-86-6 (2-chloro-N-{1-4-(2-oxo-1,3-oxazinan-3-yl)phenylethyl}acetamide)
2-chloro-N-{1-4-(2-oxo-1,3-oxazinan-3-yl)phenylethyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-N-[1-[4-(2-oxo-1,3-oxazinan-3-yl)phenyl]ethyl]acetamide
- 2-chloro-N-{1-[4-(2-oxo-1,3-oxazinan-3-yl)phenyl]ethyl}acetamide
- Z3766268643
- 2-chloro-N-{1-4-(2-oxo-1,3-oxazinan-3-yl)phenylethyl}acetamide
-
- Inchi: 1S/C14H17ClN2O3/c1-10(16-13(18)9-15)11-3-5-12(6-4-11)17-7-2-8-20-14(17)19/h3-6,10H,2,7-9H2,1H3,(H,16,18)
- InChI Key: FAOYBCFWMZRGEW-UHFFFAOYSA-N
- SMILES: ClCC(NC(C)C1C=CC(=CC=1)N1C(=O)OCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 356
- XLogP3: 2
- Topological Polar Surface Area: 58.6
2-chloro-N-{1-4-(2-oxo-1,3-oxazinan-3-yl)phenylethyl}acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26595373-0.05g |
2-chloro-N-{1-[4-(2-oxo-1,3-oxazinan-3-yl)phenyl]ethyl}acetamide |
2411295-86-6 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
2-chloro-N-{1-4-(2-oxo-1,3-oxazinan-3-yl)phenylethyl}acetamide Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 2-chloro-N-{1-4-(2-oxo-1,3-oxazinan-3-yl)phenylethyl}acetamide
2-Chloro-N-{1-[4-(2-Oxo-1,3-Oxazinan-3-yl)Phenyl]Ethyl}Acetamide: A Comprehensive Overview
2-Chloro-N-{1-[4-(2-Oxo-1,3-Oxazinan-3-yl)Phenyl]Ethyl}Acetamide (CAS No. 2411295-86-6) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of acetamides, which are widely used in drug design due to their versatile properties. The molecule incorporates a chloro group, an oxazinane ring, and a phenethyl group, making it a structurally diverse compound with unique biological and chemical attributes.
The oxazinane ring system is a key feature of this compound, contributing to its stability and reactivity. Oxazinanes are six-membered rings containing two oxygen atoms and one nitrogen atom, often found in natural products and bioactive molecules. The 2-oxo substitution on the oxazinane ring suggests the presence of a ketone group, which can participate in various biochemical interactions. This functional group is known to enhance the compound's ability to form hydrogen bonds, a critical factor in drug-receptor interactions.
The phenethyl group attached to the nitrogen atom further enhances the compound's pharmacokinetic properties. Phenethyl groups are commonly associated with increased lipophilicity, which can improve absorption and bioavailability. This makes 2-chloro-N-{1-[4-(2-oxo-1,3-oxazinan-3-yl)phenyl]ethyl}acetamide a promising candidate for drug delivery systems. Recent studies have highlighted the importance of such structural features in modulating the pharmacokinetics of small molecules.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like CAS No. 2411295-86-6 with greater accuracy. Molecular docking studies have revealed that this compound has potential binding affinity for several therapeutic targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential role in the development of novel therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative diseases.
The synthesis of 2-chloro-N-{1-[4-(2-oxo-1,3-oxazinan-3-yl)phenyl]ethyl}acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the oxazinane ring through cyclization reactions and subsequent functionalization to introduce the phenethyl and chloro groups. The optimization of these steps has been a focus of recent research efforts, aiming to improve yield and purity while reducing production costs.
In terms of biological evaluation, this compound has shown moderate activity in preliminary assays targeting enzyme inhibition and cell proliferation. However, further studies are required to fully understand its mechanism of action and safety profile. Preclinical data suggest that it may exhibit selective toxicity towards certain cancer cell lines, making it a potential candidate for anticancer drug development.
From an environmental perspective, the degradation pathways of CAS No. 2411295-86-6 have been studied under simulated environmental conditions. Results indicate that the compound undergoes hydrolysis under alkaline conditions, leading to the formation of less complex byproducts. These findings are crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.
In conclusion, 2-chloro-N-{1-[4-(2-Oxo-1,3-Oxazinan-3-Yl)Phenyl]Ethyl}Acetamide (CAS No. 2411295-86-6) represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, combined with emerging insights from computational and experimental studies, positions it as a promising lead compound for future drug discovery efforts.
2411295-86-6 (2-chloro-N-{1-4-(2-oxo-1,3-oxazinan-3-yl)phenylethyl}acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)